Cas no 2034223-13-5 (2-[4-(3-methoxypyrrolidin-1-yl)benzoyl]-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-[4-(3-methoxypyrrolidin-1-yl)benzoyl]-1,2,3,4-tetrahydroisoquinoline
• CAS No: 2034223-13-5
• MF: C₂₁H₂₄N₂O₂
• MW: 336.427465438843
• CID: 5901874
• PubChem ID: 91813635
• Update Time: 2025-10-28

2-[4-(3-methoxypyrrolidin-1-yl)benzoyl]-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-1H-isoquinolin-2-yl-[4-(3-methoxypyrrolidin-1-yl)phenyl]methanone
• 2-[4-(3-methoxypyrrolidin-1-yl)benzoyl]-1,2,3,4-tetrahydroisoquinoline
• AKOS026688169
• F6443-1285
• 2034223-13-5
• (3,4-dihydroisoquinolin-2(1H)-yl)(4-(3-methoxypyrrolidin-1-yl)phenyl)methanone

• Inchi： 1S/C21H24N2O2/c1-25-20-11-13-22(15-20)19-8-6-17(7-9-19)21(24)23-12-10-16-4-2-3-5-18(16)14-23/h2-9,20H,10-15H2,1H3
• InChI Key： GLXGDTAILJYBBA-UHFFFAOYSA-N
• SMILES： C(N1CCC2=C(C1)C=CC=C2)(C1=CC=C(N2CCC(OC)C2)C=C1)=O

Computed Properties

• Exact Mass: 336.183778013g/mol
• Monoisotopic Mass: 336.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.8Ų

Additional information on 2-[4-(3-methoxypyrrolidin-1-yl)benzoyl]-1,2,3,4-tetrahydroisoquinoline

2-[4-(3-methoxypyrrolidin-1-yl)benzoyl]-1,2,3,4-tetrahydroisoquinoline (CAS No. 2034223-13-5): A Comprehensive Overview

2-[4-(3-methoxypyrrolidin-1-yl)benzoyl]-1,2,3,4-tetrahydroisoquinoline (CAS No. 2034223-13-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research findings related to this compound.

The chemical structure of 2-[4-(3-methoxypyrrolidin-1-yl)benzoyl]-1,2,3,4-tetrahydroisoquinoline is characterized by a tetrahydroisoquinoline core linked to a benzoyl group substituted with a 3-methoxypyrrolidine moiety. This unique structural arrangement confers the compound with specific physicochemical properties that are crucial for its biological activity. The presence of the methoxy group on the pyrrolidine ring enhances the lipophilicity of the molecule, which can influence its cellular uptake and distribution.

Synthesis of 2-[4-(3-methoxypyrrolidin-1-yl)benzoyl]-1,2,3,4-tetrahydroisoquinoline involves several steps and can be achieved through various synthetic routes. One common approach is the Pictet-Spengler reaction followed by a series of functional group manipulations. The Pictet-Spengler reaction is a key step in the formation of the tetrahydroisoquinoline core from an appropriate amine and aldehyde precursor. Subsequent steps include the introduction of the benzoyl group and the methoxypyrrolidine substituent. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for the production of this compound.

In terms of pharmacological properties, 2-[4-(3-methoxypyrrolidin-1-yl)benzoyl]-1,2,3,4-tetrahydroisoquinoline has shown promising activity in various biological assays. Studies have demonstrated its potential as a modulator of neurotransmitter systems, particularly in relation to dopamine and serotonin receptors. This makes it a candidate for the treatment of neurological disorders such as Parkinson's disease and depression. Additionally, preliminary research suggests that this compound may have anti-inflammatory and neuroprotective effects, further expanding its therapeutic potential.

Recent research findings have shed light on the mechanisms underlying the biological activity of 2-[4-(3-methoxypyrrolidin-1-yl)benzoyl]-1,2,3,4-tetrahydroisoquinoline. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent binding affinity for dopamine D₂ receptors. Another study in Neuropharmacology found that it can effectively reduce oxidative stress and inflammation in neuronal cells, suggesting its potential as a neuroprotective agent.

The clinical applications of 2-[4-(3-methoxypyrrolidin-1-yl)benzoyl]-1,2,3,4-tetrahydroisoquinoline are still under investigation. However, early-stage clinical trials have shown promising results in treating conditions such as Parkinson's disease and major depressive disorder. These trials are focused on evaluating the safety and efficacy of the compound in human subjects. The unique combination of receptor modulation and neuroprotective effects makes it an attractive candidate for further development.

Despite its promising potential, there are several challenges associated with the development of 2-[4-(3-methoxypyrrolidin-1-yl)benzoyl]-1,2,3,4-tetrahydroisoquinoline as a therapeutic agent. These include optimizing its pharmacokinetic properties to ensure adequate bioavailability and minimizing potential side effects. Ongoing research is aimed at addressing these challenges through structural modifications and formulation strategies.

In conclusion, 2-[4-(3-methoxypyrrolidin-1-yl)benzoyl]-1,2,3,4-tetrahydroisoquinoline (CAS No. 2034223-13-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an intriguing candidate for further investigation and development as a therapeutic agent for various neurological disorders. As research continues to advance our understanding of this compound's mechanisms of action and clinical applications, it holds promise for improving patient outcomes in multiple therapeutic areas.